Cas no 637772-35-1 (Pentyl sulfamate)

• Product Name: Pentyl sulfamate
• CAS No: 637772-35-1
• MF: C₅H₁₃NO₃S
• MW: 167.226620435715
• CID: 1062925
• PubChem ID: 20216502
• Update Time: 2025-04-20

Pentyl sulfamate Chemical and Physical Properties

Names and Identifiers

• Pentyl sulfamate
• SulfaMic Acid Pentyl Ester
• DTXSID80603710
• DB-231624
• 637772-35-1
• BDBM50136087
• SCHEMBL697666
• CHEMBL358643

• Inchi： 1S/C5H13NO3S/c1-2-3-4-5-9-10(6,7)8/h2-5H2,1H3,(H2,6,7,8)
• InChI Key： VAINZAIPFWMLRD-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OCCCCC

Computed Properties

• Exact Mass: 167.06200
• Monoisotopic Mass: 167.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• PSA: 77.77000
• LogP: 2.17780